Cas no 2171446-30-1 (3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylpentanamidooxolane-3-carboxylic acid)

• Product Name: 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylpentanamidooxolane-3-carboxylic acid
• CAS No: 2171446-30-1
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 5793619
• PubChem ID: 165543803
• Update Time: 2025-10-19

3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylpentanamidooxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2171446-30-1
• EN300-1499089
• 3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N,4-dimethylpentanamido]oxolane-3-carboxylic acid
• 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylpentanamidooxolane-3-carboxylic acid

• Inchi： 1S/C27H32N2O6/c1-17(2)14-23(24(30)29(3)27(25(31)32)12-13-34-16-27)28-26(33)35-15-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-11,17,22-23H,12-16H2,1-3H3,(H,28,33)(H,31,32)/t23-,27?/m0/s1
• InChI Key： PHVBINSIHFFJKK-DCCUJTHKSA-N
• SMILES： O1CCC(C(=O)O)(C1)N(C)C([C@H](CC(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 766
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 105Ų

Additional information on 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylpentanamidooxolane-3-carboxylic acid

3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylpentanamidooxolane-3-carboxylic acid: A Comprehensive Overview

The compound with CAS No. 2171446-30-1, named 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylpentanamidooxolane-3-carboxylic acid, is a complex organic molecule with significant potential in various scientific and industrial applications. This compound is characterized by its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, an oxolane ring, and a carboxylic acid moiety. The presence of these functional groups makes it a versatile molecule for use in fields such as drug discovery, materials science, and advanced chemical synthesis.

The Fmoc group is a well-known protecting group in peptide synthesis, widely used for its stability under basic conditions and ease of removal under acidic conditions. In this compound, the Fmoc group is attached to an amino group at the (2S) configuration, indicating a specific stereochemistry that could play a critical role in its biological activity or chemical reactivity. The oxolane ring, also known as a tetrahydrofuran ring, adds rigidity and potentially enhances the molecule's stability or solubility properties.

Recent advancements in chemical synthesis have enabled the precise construction of molecules like this one with high stereochemical control. Researchers have explored the use of chiral auxiliary groups, such as the Fmoc group in this compound, to facilitate enantioselective syntheses. These methods are particularly valuable in the pharmaceutical industry, where the stereochemistry of a molecule can significantly impact its therapeutic efficacy and safety profile.

In terms of applications, this compound could serve as an intermediate in the synthesis of more complex molecules or as a building block for drug development. Its structure suggests potential use in creating bioactive compounds with specific pharmacokinetic properties. For instance, the carboxylic acid moiety could be modified to enhance bioavailability or target-specific binding affinity.

Moreover, the N,4-dimethyl substitution on the pentanamide chain introduces additional functionality, potentially influencing the molecule's hydrophobicity and interactions with biological systems. This feature could be advantageous in designing molecules for drug delivery systems or as components in advanced materials.

Recent studies have highlighted the importance of understanding the relationship between molecular structure and biological activity. By leveraging computational chemistry tools and experimental techniques, researchers can predict and optimize the properties of molecules like this one for specific applications. For example, molecular dynamics simulations could provide insights into how this compound interacts with biological targets or how it might self-assemble in material systems.

In conclusion, 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylpentanamidooxolane-3-carboxylic acid represents a sophisticated example of modern organic chemistry. Its unique structure and functional groups position it as a valuable tool for advancing research in drug discovery, materials science, and beyond. As scientific understanding continues to evolve, compounds like this one will undoubtedly play a pivotal role in driving innovation across various disciplines.